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Compound of Interest

Compound Name: Amberlite CG-400

Cat. No.: B7765734 Get Quote

An In-depth Technical Guide to Amberlite™ CG-400: Safety, Handling, and Experimental

Applications

This guide provides comprehensive safety data, handling procedures, and a representative

experimental protocol for Amberlite™ CG-400, a strongly basic anion exchange resin. The

information is intended for researchers, scientists, and professionals in drug development and

related fields.

Safety Data Sheet (SDS) Summary
The following sections summarize the critical safety information derived from the material

safety data sheet for Amberlite™ CG-400.

Hazard Identification and Safety Precautions
Amberlite™ CG-400 may cause eye, skin, respiratory, and digestive tract irritation[1]. The

toxicological properties of the material have not been fully investigated[1]. It is classified as an

irritant, and caution should be exercised during handling[1][2].
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Hazard Information Details References

GHS Classification

H315: Causes skin irritation;

H319: Causes serious eye

irritation; H335: May cause

respiratory irritation.

[3][4]

Hazard Codes Xi (Irritant) [2][3]

Risk Statements
36/37/38 (Irritating to eyes,

respiratory system and skin)
[2][3]

Safety Statements

26-36 (In case of contact with

eyes, rinse immediately with

plenty of water and seek

medical advice; Wear suitable

protective clothing)

[2][3]

Precautionary Statements P261, P305 + P351 + P338 [3]

Emergency Overview

Appearance: Orange-yellow

crystalline powder. Caution!

May cause eye and skin

irritation. May cause

respiratory and digestive tract

irritation.

[1]

Personal Protective Equipment (PPE) and Engineering
Controls
Proper protective measures are essential when working with Amberlite™ CG-400 to minimize

exposure and ensure safety.
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Protection Type Specification References

Engineering Controls

Use adequate ventilation to

keep airborne concentrations

low.

[1]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles (conforming to EN166

or OSHA 29 CFR 1910.133).

[1][5][6]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1][5][6]

Respiratory Protection

Follow OSHA (29 CFR

1910.134) or European

Standard EN 149 respirator

regulations. Use a

NIOSH/MSHA or EN 149

approved respirator if

exposure limits are exceeded.

[1][6]

Physical and Chemical Properties
The physical and chemical characteristics of Amberlite™ CG-400 are summarized below. Note

that some properties are not readily available in the provided safety data sheets[1].
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Property Value References

Physical State Crystalline powder [1]

Appearance Orange-yellow [1]

Molecular Formula C21H26N2O3 [2][3][4]

Molecular Weight 354.44 g/mol [2][3][4]

Density 1.3 ± 0.1 g/cm³ [3]

Boiling Point 543.0 ± 50.0 °C at 760 mmHg [3]

Flash Point 282.2 ± 30.1 °C [3]

Solubility Not available [1]

pH Not available [1]

Handling, Storage, and Emergency Procedures
Proper handling and storage are crucial for maintaining the stability and safety of the resin.

Handling and Storage Workflow
The following diagram illustrates the recommended workflow for the safe handling and storage

of Amberlite™ CG-400.
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Diagram 1: Safe Handling and Storage Workflow
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Caption: Workflow for receiving, storing, handling, and disposing of Amberlite™ CG-400.

Handling:
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Wash thoroughly after handling[1].

Use with adequate ventilation to keep airborne concentrations low[1].

Avoid contact with eyes, skin, and clothing[1].

Keep the container tightly closed[1].

Avoid ingestion and inhalation[1].

Storage:

Store in a tightly closed container[1].

Store in a cool, dry, well-ventilated area away from incompatible substances like strong

oxidants[1].

The recommended storage temperature is around 20°C[1].

Stability and Reactivity
Chemical Stability: The resin is stable under normal temperatures and pressures[1].

Conditions to Avoid: Avoid incompatible materials and strong oxidants[1].

Incompatibilities: It is incompatible with oxidizing agents[1].

Hazardous Decomposition Products: Decomposition may produce hydrogen chloride, carbon

monoxide, carbon dioxide, and other irritating and toxic fumes[1].

First-Aid and Emergency Measures
In case of exposure, follow these first-aid measures immediately.
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Exposure Route First-Aid Procedure References

Eyes

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[1]

Skin

Get medical aid. Flush skin

with plenty of water for at least

15 minutes while removing

contaminated clothing and

shoes.

[1]

Ingestion

Get medical aid. Do NOT

induce vomiting. If conscious

and alert, rinse mouth and

drink 2-4 cupfuls of milk or

water.

[1]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1]

Spills/Leaks

Clean up spills immediately.

Sweep up or absorb the

material and place it into a

suitable clean, dry, closed

container for disposal. Ensure

adequate ventilation.

[1]

Fire Fighting

Use water spray, dry chemical,

carbon dioxide, or appropriate

foam. Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.

[1][5]
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Experimental Protocols: Anion-Exchange
Chromatography
Amberlite™ CG-400 is a strong anion-exchange resin used in low-pressure liquid

chromatography (LPLC) for the separation and purification of molecules such as amino acids

and proteins[7]. The following is a generalized protocol for its use in a laboratory setting.

General Experimental Workflow
The diagram below outlines the typical steps for performing column chromatography with an

ion-exchange resin like Amberlite™ CG-400.
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Diagram 2: General Ion-Exchange Chromatography Workflow

1. Resin Preparation
(Washing & Swelling)

2. Column Packing
(Create a uniform resin bed)

3. Equilibration
(Wash with binding buffer until pH/conductivity is stable)

4. Sample Loading
(Apply sample solution to the column)

5. Wash Step
(Elute unbound molecules with binding buffer)

6. Elution
(Elute bound target molecules using a high-salt or pH-shifted buffer)

7. Regeneration
(Strip all remaining molecules and recharge resin for reuse)

For subsequent runs
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Caption: A step-by-step workflow for a typical anion-exchange chromatography experiment.

Detailed Methodologies
1. Resin Preparation (Pre-treatment):
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To wet the resin and remove preservatives, suspend the required amount in methanol or

another suitable organic solvent and allow it to swell[8]. This can take from a couple of hours

to overnight.

Wash the resin extensively with deionized water to remove the organic solvent and any

impurities[8]. This is often done in a large beaker, allowing the resin to settle and decanting

the supernatant.

The resin may be further washed with high-concentration salt solutions (e.g., 1 M NaCl)

followed by acid and base washes (e.g., 0.1 M HCl and 0.1 M NaOH) to remove any residual

contaminants, with thorough water rinses between each step[8].

2. Column Packing:

Create a slurry of the prepared resin in the desired starting buffer (binding buffer).

Pour the slurry into the chromatography column in a single, continuous motion to avoid

introducing air bubbles and to ensure a homogenous, stable packed bed[7].

Allow the resin to settle under gravity or low pressure. The final packed bed should be

uniform and free of cracks or channels.

3. Equilibration:

Once packed, wash the column with 5-10 column volumes (CVs) of the binding buffer.

Monitor the pH and conductivity of the effluent. The column is equilibrated when the pH and

conductivity of the effluent match that of the influent binding buffer.

4. Sample Application:

The sample should be prepared in the binding buffer to ensure the target molecules have the

appropriate charge to bind to the resin.

Load the sample onto the top of the column carefully to avoid disturbing the resin bed[7].

5. Wash Step:
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After loading, wash the column with several CVs of the binding buffer.

This step removes molecules that did not bind to the resin. Collect the flow-through and

monitor the UV absorbance (typically at 280 nm for proteins) until it returns to baseline.

6. Elution:

Elute the bound target molecules by changing the buffer conditions. This is typically achieved

by:

Increasing Salt Concentration: Introduce a linear gradient or a step-wise increase in the

salt concentration (e.g., NaCl) of the buffer. The counter-ions will compete with the bound

molecules for the charged sites on the resin, causing the target molecules to elute.

Changing pH: Altering the pH of the buffer to change the net charge of the target molecule,

causing it to lose its affinity for the resin.

Collect fractions throughout the elution process for later analysis (e.g., SDS-PAGE, activity

assays).

7. Regeneration:

After the target molecule has been eluted, strip any remaining tightly bound substances from

the column by washing with a high-concentration salt buffer (e.g., 1-2 M NaCl).

The column can then be re-equilibrated with the binding buffer for another run or stored in an

appropriate solution (e.g., 20% ethanol) to prevent microbial growth.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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